4-Methyl-2-[(pentan-2-yl)amino]pentan-1-ol

• Molecular Formula: C11H25NO
• Molecular Weight: 187.32 g/mol
• IUPAC Name: 4-methyl-2-(pentan-2-ylamino)pentan-1-ol
• InChI: InChI=1S/C11H25NO/c1-5-6-10(4)12-11(8-13)7-9(2)3/h9-13H,5-8H2,1-4H3
• InChI Key: CFPOBYYBFZMIEP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC(CC(C)C)CO

Description

4-Methyl-2-[(pentan-2-yl)amino]pentan-1-ol is a chiral amino alcohol characterized by a pentan-1-ol backbone substituted with a 4-methyl group and a pentan-2-ylamino moiety. Its structure combines both hydrophilic (alcohol) and lipophilic (branched alkyl chain) regions, making it a candidate for applications in asymmetric catalysis, ligand design, and medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-2-[(pentan-2-yl)amino]pentan-1-ol can be achieved through several methods. One common approach involves the reaction of 4-methyl-2-pentanone with pentan-2-amine under controlled conditions. The reaction typically requires a catalyst, such as a strong acid or base, to facilitate the formation of the desired product. The reaction is carried out at a specific temperature and pressure to optimize yield and purity.

Industrial Production Methods

In an industrial setting, the production of 4-Methyl-2-[(pentan-2-yl)amino]pentan-1-ol may involve large-scale batch or continuous processes. The choice of method depends on factors such as cost, efficiency, and environmental impact. Industrial production often employs advanced techniques like distillation and crystallization to purify the final product.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-2-[(pentan-2-yl)amino]pentan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form a more saturated alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of more saturated alcohols.

Substitution: Formation of substituted amino alcohols.

Scientific Research Applications

4-Methyl-2-[(pentan-2-yl)amino]pentan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-Methyl-2-[(pentan-2-yl)amino]pentan-1-ol involves its interaction with specific molecular targets. The amino and hydroxyl groups allow it to form hydrogen bonds and other interactions with proteins, enzymes, and other biomolecules. These interactions can modulate the activity of these targets, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues with Aliphatic Amino Substituents

4-Methyl-2-[(3-methylpentan-2-yl)amino]pentan-1-ol (CAS 1247914-82-4)

• Structure: The amino group is substituted with a 3-methylpentan-2-yl chain, introducing additional branching compared to the pentan-2-yl group .
• Impact : Increased steric hindrance may reduce reactivity in catalytic systems but enhance selectivity in chiral environments.
• Synthesis : Likely involves reductive amination or nucleophilic substitution, similar to methods described for pyridinyl analogs in .

4-Methyl-2-[(4-methylpentan-2-yl)amino]pentan-1-ol (CAS 1155073-68-9)

• Structure : Features a 4-methylpentan-2-yl substituent, further elongating the carbon chain .
• Molecular Formula: C₁₂H₂₇NO (vs. C₁₁H₂₅NO for the target compound), indicating higher molecular weight and lipophilicity.
• Applications: Potential use in asymmetric hydrogenation, as seen in related iridium catalysts ().

4-Methyl-2-[(pentan-3-yl)amino]pentan-1-ol (CAS 1251133-06-8)

• Structure : The pentan-3-yl group shifts the branching position, altering spatial arrangement .
• Physical Properties : Similar boiling points and solubility profiles are expected, but melting points may differ due to crystallinity variations.

Analogues with Cyclic or Heteroaromatic Substituents

4-Methyl-2-(pyridin-2-yl-amino)-pentan-1-ol (Ligand b in )

• Structure: Replaces the aliphatic amino group with a pyridinyl moiety .
• Synthesis : Synthesized via a one-pot reaction with 2-bromopyridine, yielding quantitative yields.
• Applications : Demonstrated efficacy in iridium-catalyzed asymmetric hydrogenation of ketones, suggesting the target compound may also serve as a ligand in catalysis.

4-Methyl-2-[(2-methyloxolan-3-yl)amino]pentan-1-ol (CAS 1544045-03-5)

• Structure : Incorporates an oxolane (tetrahydrofuran) ring, introducing oxygen into the substituent .
• Impact : Enhanced solubility in polar solvents due to the ether group, contrasting with the hydrophobic nature of purely aliphatic analogs.

Physical and Chemical Property Comparison

Compound Name	Substituent Type	Molecular Formula	Melting Point (°C)	Key Applications
4-Methyl-2-[(pentan-2-yl)amino]pentan-1-ol	Aliphatic	C₁₁H₂₅NO	Not reported	Catalysis, ligand design
4-Methyl-2-(pyridin-2-yl-amino)-pentan-1-ol	Heteroaromatic	C₁₁H₁₈N₂O	Not reported	Asymmetric hydrogenation
4-Methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol	Cycloaliphatic	C₁₃H₂₇NO	Not reported	Research use (95% purity)
5-((4-Methylpyrimidin-2-yl)amino)pentan-1-ol (Ae5 in )	Pyrimidine	C₁₅H₂₁N₃O	146–148	Anticancer research

Key Observations :

• Melting Points : Pyrimidine-containing analogs (e.g., Ae5) exhibit higher melting points (~146°C) due to aromatic stacking, whereas aliphatic analogs likely have lower values.
• Solubility : Oxygen-containing substituents (e.g., oxolane in CAS 1544045-03-5) improve water solubility compared to purely aliphatic chains.
• Steric Effects : Branched substituents (e.g., 3-methylpentan-2-yl) may hinder substrate binding in catalytic applications but enhance enantioselectivity.